Maglifloenone

• Molecular Formula: C22H26O6
• Molecular Weight: 386.4 g/mol
• InChI: InChI=1S/C22H26O6/c1-12-15(13-6-17(24-2)21(27-5)18(7-13)25-3)8-14-10-22(12)11-19(26-4)16(23)9-20(22)28-14/h6-7,9,11-12,14-15H,8,10H2,1-5H3/t12-,14-,15+,22-/m1/s1
• InChIKey: JXWKCIXVIBYKKR-AVIFXLABSA-N

Maglifloenone: Differentiating Spirocyclohexadienone Neolignan for Anti-Mycobacterial and Antioxidant Research Procurement

Maglifloenone (CAS 82427-77-8) is a neolignan characterized by a rare spirocyclohexadienone skeleton, first isolated from Magnolia liliflora [1]. With a molecular formula of C22H26O6 and a molecular weight of 386.4 g/mol, it is a structurally distinct member of the Magnolia lignan family [2]. Its unique core structure and specific stereochemistry [as (-)-maglifloenone] differentiate it from common biphenyl-type neolignans like magnolol and honokiol, and its biological activity profile extends beyond the closely related spirocyclic analog futoenone, warranting specific procurement for targeted research programs [3].

1 Spirocyclohexadienone lignan probe for scaffold-driven SAR studies

2 Defined anti-mycobacterial screening context distinct from biphenyl lignans

3 MMP-9/NF-κB pathway mechanism studies in cancer cell models

• [1] Talapatra, B., Chaudhuri, P. K., & Talapatra, S. K. (1982). (−)-Maglifloenone, a novel spirocyclohexadienone neolignan and other constituents from Magnolia liliflora. Phytochemistry, 21(3), 747-750. View Source
• [2] ChemFaces. (n.d.). Maglifloenone (CAS 82427-77-8) Product Page. View Source
• [3] Peng, J., Fan, G., Chai, Y., & Wu, Y. (2011). Isolation and purification of seven lignans from Magnolia sprengeri by high-speed counter-current chromatography. Journal of Chromatography A, 1218(50), 8973-8980. View Source

Why Generic Magnolia Lignan Procurement Cannot Substitute for Maglifloenone: Evidence of Structural and Functional Divergence

Procuring a general Magnolia extract or a more common biphenyl lignan like magnolol is insufficient for research targeting the spirocyclohexadienone class or specific activities of Maglifloenone. Maglifloenone's spirocyclic core confers a distinct three-dimensional structure and stereoelectronic properties compared to the planar biphenyl systems of magnolol and honokiol, leading to divergent target engagement [1]. Even within its own subclass, Maglifloenone exhibits a unique functional profile; for instance, while both Maglifloenone and its closest structural analog futoenone are isolated together, Maglifloenone demonstrates potent anti-mycobacterial activity that is not a defining feature of futoenone . Relying on a substitute compound would therefore introduce significant confounding variables and compromise the validity of structure-activity relationship (SAR) studies and target-specific investigations. The following quantitative evidence details these critical distinctions.

Scaffold Biphenyl lignans (magnolol, honokiol) lack the spirocyclic core; target engagement profile may not transfer.

Analog Closest analog futoenone does not share the reported anti-mycobacterial screening context.

Mechanism MMP-9/NF-κB modulation may shift with biphenyl-type lignans that primarily engage PPARγ/RXRα.

• [1] Talapatra, B., Chaudhuri, P. K., & Talapatra, S. K. (1982). (−)-Maglifloenone, a novel spirocyclohexadienone neolignan and other constituents from Magnolia liliflora. Phytochemistry, 21(3), 747-750. View Source

Maglifloenone Quantitative Differentiation Guide: Head-to-Head Comparisons with Futoenone, Magnolol, and Honokiol

Unique Spirocyclohexadienone Scaffold Differentiates Maglifloenone from Common Biphenyl Lignans

Maglifloenone possesses a rare spirocyclohexadienone skeleton, a structural feature absent in the more common biphenyl-type neolignans magnolol and honokiol [1]. This fundamental structural divergence dictates a distinct 3D pharmacophore, which in turn drives a different biological target profile compared to magnolol and honokiol, which are well-documented RXRα and PPARγ agonists .

Core Scaffold

Class-level inference

Spirocyclohexadienone vs biphenyl (magnolol/honokiol)

Scaffold-driven pharmacophore divergence; supports non-PPARγ target screening.

Structural elucidation via NMR, MS. Data to verify.

Evidence Dimension	Core Chemical Scaffold
Target Compound Data	Spirocyclohexadienone
Comparator Or Baseline	Magnolol/Honokiol: Biphenyl
Quantified Difference	Qualitative (Scaffold Class Difference)
Conditions	Structural Elucidation (NMR, MS) [1]

Why This Matters

For research programs focused on novel target space beyond PPARγ/RXRα agonism, the spirocyclic core of Maglifloenone offers a chemically distinct starting point that cannot be approximated by the more planar, commercially ubiquitous biphenyl lignans.

• [1] Talapatra, B., Chaudhuri, P. K., & Talapatra, S. K. (1982). (−)-Maglifloenone, a novel spirocyclohexadienone neolignan and other constituents from Magnolia liliflora. Phytochemistry, 21(3), 747-750. View Source

Maglifloenone Demonstrates Potent Anti-Mycobacterial Activity, a Profile Divergent from the Closest Analog Futoenone

Maglifloenone exhibits specific anti-mycobacterial activity with an IC50 of 4.50 ± 0.75 µM (3.31 µg/mL) against Mycobacterium tuberculosis H37Ra, and at a concentration of 100 µg/mL, it achieves 55.6% inhibition of M. bovis . This activity is not reported as a primary characteristic of its closest structural analog, futoenone, highlighting a key functional divergence between these two co-occurring spirocyclohexadienone lignans [1].

Anti-Mycobacterial

Cross-study comparable

IC50 4.50 ± 0.75 µM (M. tuberculosis H37Ra)

Supports anti-mycobacterial screening context; futoenone lacks reported activity.

In vitro assay. Source review recommended.

Evidence Dimension	Anti-mycobacterial activity (M. tuberculosis H37Ra)
Target Compound Data	IC50 = 4.50 ± 0.75 µM
Comparator Or Baseline	Futoenone: Not a reported activity
Quantified Difference	Functional Divergence
Conditions	In vitro assay against M. tuberculosis H37Ra strain

Why This Matters

This data positions Maglifloenone as the preferred selection over futoenone for research programs focused on novel anti-tubercular leads, as it provides a distinct activity profile within the spirocyclohexadienone subclass.

• [1] Peng, J., Fan, G., Chai, Y., & Wu, Y. (2011). Isolation and purification of seven lignans from Magnolia sprengeri by high-speed counter-current chromatography. Journal of Chromatography A, 1218(50), 8973-8980. View Source

Quantifiable Antioxidant Capacity: DPPH Radical Scavenging Provides a Baseline for Comparative Bioactivity Assessment

Maglifloenone exhibits antioxidant activity as quantified by a DPPH radical scavenging assay, yielding an IC50 of 15 µg/mL . This assay provides a verifiable metric for its free radical scavenging capacity. While a direct comparator value for a close analog in the same assay system is not available from the provided data, this IC50 value establishes a crucial quantitative baseline. This allows researchers to compare Maglifloenone's potency against other compounds evaluated in standardized DPPH assays, providing a necessary benchmark for selecting a compound with defined antioxidant properties.

DPPH Scavenging

Supporting evidence

IC50 15 µg/mL

Quantitative baseline for antioxidant capacity endpoint review.

Absolute value; no direct comparator in source data.

Evidence Dimension	DPPH Radical Scavenging Activity
Target Compound Data	IC50 = 15 µg/mL
Comparator Or Baseline	None (Absolute value provided)
Quantified Difference	N/A
Conditions	In vitro DPPH radical scavenging assay

Why This Matters

For research requiring a compound with a defined, quantifiable level of antioxidant capacity, the DPPH IC50 value of 15 µg/mL provides a clear, data-driven criterion for selection and ensures reproducibility in experiments sensitive to oxidative stress.

Multi-Pathway Anti-Inflammatory and Anticancer Signaling Modulation Distinct from Honokiol/Magnolol

Maglifloenone has been shown to inhibit the invasion and metastasis of highly invasive MDA-MB-231 breast cancer cells by downregulating matrix metalloproteinase-9 (MMP-9) expression and inhibiting NF-κB transcriptional activity . Furthermore, it modulates AKT/mTOR and p38 signaling pathways to enhance doxorubicin sensitivity . This polypharmacological profile, particularly the inhibition of cancer cell invasion via MMP-9/NF-κB modulation, is distinct from the primary reported mechanisms of honokiol and magnolol, which are more commonly associated with apoptosis induction via different pathways or RXR/PPAR agonism .

MMP-9/NF-κB Axis

Class-level inference

Downregulates MMP-9; inhibits NF-κB transcription in MDA-MB-231 cells

Distinct mechanism context vs honokiol/magnolol PPARγ/RXRα agonism.

Cell-model endpoint context. Data to verify.

Evidence Dimension	Mechanism of Action
Target Compound Data	Downregulates MMP-9 expression and inhibits NF-κB transcriptional activity in MDA-MB-231 cells.
Comparator Or Baseline	Honokiol/Magnolol: Primarily associated with RXRα/PPARγ agonism and apoptosis induction.
Quantified Difference	Qualitative (Mechanistic Divergence)
Conditions	In vitro assays on MDA-MB-231 breast cancer cells

Why This Matters

For researchers specifically investigating the role of MMP-9 and NF-κB in cancer metastasis or inflammation, Maglifloenone represents a more targeted tool compound than magnolol or honokiol, whose primary mechanisms may be less relevant to this specific pathway.

High-Impact Research Application Scenarios for Maglifloenone Based on Verifiable Differentiation

1. Anti-Mycobacterial Drug Discovery: A Lead Compound with a Defined Potency Benchmark

Maglifloenone is the compound of choice for anti-tubercular drug discovery programs seeking a structurally unique starting point. Its demonstrated IC50 of 4.50 ± 0.75 µM against M. tuberculosis H37Ra provides a specific, quantifiable potency metric that is absent for its closest structural analog, futoenone. This allows research teams to procure Maglifloenone with a clear expectation of its activity, enabling efficient hit-to-lead optimization and SAR studies around a validated anti-mycobacterial core, avoiding the uncertainty of screening a compound with no established activity in this area [1].

2. Cancer Metastasis Research: Targeted Inhibition of MMP-9/NF-κB Axis

For studies focused on the molecular mechanisms of tumor invasion and metastasis, particularly the role of MMP-9 and NF-κB, Maglifloenone is the rational procurement choice. Its demonstrated ability to downregulate MMP-9 and inhibit NF-κB transcriptional activity in MDA-MB-231 cells makes it a more direct and relevant tool compound than magnolol or honokiol, whose primary mechanisms involve PPARγ/RXRα agonism . Selecting Maglifloenone reduces experimental noise and enhances the validity of pathway-specific investigations.

3. Chemical Biology and SAR Studies on Spirocyclic Lignans

In academic or industrial settings investigating the structure-activity relationships (SAR) of Magnolia lignans, Maglifloenone is an indispensable compound. As one of the few commercially available neolignans bearing the rare spirocyclohexadienone skeleton [2], its procurement is essential for comparative studies against the more common biphenyl-type lignans like magnolol and honokiol. This enables a direct exploration of how the core scaffold dictates bioactivity, providing fundamental insights that cannot be obtained by relying on more readily available, but structurally disparate, analogs [3].

Application

Selection Property

Validation Focus

Anti-mycobacterial screening studies

Defined potency benchmark in spirocyclic lignan class

M. tuberculosis strain-panel endpoint review

Cancer cell-model metastasis research

MMP-9/NF-κB pathway modulation context

Invasion and migration endpoint interpretation

Spirocyclic lignan SAR studies

Rare spirocyclohexadienone scaffold

Scaffold vs biphenyl lignan comparator review

• [1] Peng, J., Fan, G., Chai, Y., & Wu, Y. (2011). Isolation and purification of seven lignans from Magnolia sprengeri by high-speed counter-current chromatography. Journal of Chromatography A, 1218(50), 8973-8980. View Source
• [2] Talapatra, B., Chaudhuri, P. K., & Talapatra, S. K. (1982). (−)-Maglifloenone, a novel spirocyclohexadienone neolignan and other constituents from Magnolia liliflora. Phytochemistry, 21(3), 747-750. View Source
• [3] ChemFaces. (n.d.). Maglifloenone (CAS 82427-77-8) and Similar Structures: Futoenone and Maglifloenone are series compounds with a spirocyclohexadienone skeleton. View Source